Cas no 100460-87-5 (2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-)
![2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- structure](https://www.kuujia.com/scimg/cas/100460-87-5x300.png)
100460-87-5 structure
Product Name:2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-
CAS No:100460-87-5
Molecular Formula:C14H11FN2O
Molecular Weight:242.24834
CID:98495
PubChem ID:962314
2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-
- 3-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-one
- CHEMBL1877449
- AKOS001084194
- ST093799
- 1-(4-Fluorobenzyl)-1,3-dihydro-2H-benzo[d]imidazol-2-one
- Oprea1_554623
- 1-(4-FLUOROBENZYL)-1,3-DIHYDRO-2H-1,3-BENZIMIDAZOL-2-ONE
- MLS000103178
- 1-(4-fluorobenzyl)-1,3-dihydro-2H-benzimidazol-2-one
- DTXSID00359409
- SMR000018619
- 100460-87-5
- HMS2248E12
-
- InChIKey: SOGFCHRGTJVMRX-UHFFFAOYSA-N
- Inchi: InChI=1S/C14H11FN2O/c15-11-7-5-10(6-8-11)9-17-13-4-2-1-3-12(13)16-14(17)18/h1-8H,9H2,(H,16,18)
- SMILES: FC1=CC=C(CN2C(=O)NC3=CC=CC=C23)C=C1
Computed Properties
- Exact Mass: 242.08563
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 242.08554114g/mol
- Heavy Atom Count: 18
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- LogP: 2.51700
- PSA: 32.34
2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- Related Literature
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E. S. Pavlenko,M. Sander,S. Mitzscherling,J. Pudell,F. Zamponi,M. Rössle,A. Bojahr Nanoscale, 2016,8, 13297-13302
-
Min Shi,Yu Chen,Bo Xu,Jie Tang Green Chem., 2003,5, 85-88
-
Guanfu Duan RSC Adv., 2020,10, 15530-15540
-
Xiaoxuan Li,Bin Xia,Feifei Wang,Fengzhou Zhao J. Mater. Chem. C, 2023,11, 10215-10220
-
Qiang Zhao,Shujuan Liu,Fuyou Li,Tao Yi,Chunhui Huang Dalton Trans., 2008, 3836-3840
-
Li-juan Wang,Xiao Han,Chen-chen Li,Chun-yang Zhang Chem. Sci., 2018,9, 6053-6061
-
Jian Zuo Nanoscale, 2014,6, 11046-11051
-
Na Li,Timothy Larson,Hong H. Nguyen,Konstantin V. Sokolov,Andrew D. Ellington Chem. Commun., 2020,56, 4368-4368
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Marcel Mirel Popa,Sergiu Shova,Madalina Hrubaru,Loredana Barbu,Constantin Draghici,Florea Dumitrascu,Denisa E. Dumitrescu RSC Adv., 2020,10, 15656-15664
100460-87-5 (2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-) Related Products
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